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Introduction
Peaqx, also known as NVP-AAM077, is a potent and selective competitive antagonist of the N-

methyl-D-aspartate (NMDA) receptor, with a notable preference for the GluN2A subunit.[1][2][3]

[4] This selectivity makes it a valuable tool for investigating the specific roles of GluN2A-

containing NMDA receptors in various physiological and pathological processes within the

central nervous system. Intracerebroventricular (ICV) injection is a widely used technique to

bypass the blood-brain barrier and deliver therapeutic or research compounds directly into the

cerebrospinal fluid (CSF), allowing for widespread distribution within the brain.[5]

These application notes provide a detailed protocol for the stereotaxic intracerebroventricular

injection of Peaqx in a rodent model. The protocol covers all stages from preparation of the

Peaqx solution to post-operative care. Additionally, quantitative data is summarized in tables

for clarity, and key experimental workflows are illustrated with diagrams.

Data Presentation
Table 1: Peaqx (NVP-AAM077) Properties
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Property Value Source

Mechanism of Action

Competitive antagonist of the

NMDA receptor, with a

preference for the GluN2A

subunit.

[1][2][3][4]

IC50

~270 nM for human NMDA

1A/2A receptors; ~29.6 µM for

human NMDA 1A/2B

receptors.

[1][2]

Solubility
Soluble in DMSO (91 mg/mL)

and water.
[2]

In Vivo Administration

(Systemic)

10-40 mg/kg (subcutaneous) in

rats; 10 mg/kg (intraperitoneal)

in mice.

[1][6]

Note: The provided in vivo doses are for systemic administration and an appropriate ICV dose

will need to be determined by the researcher through dose-response studies.

Table 2: Stereotaxic Coordinates for ICV Injection in
Adult Rodents

Animal Model
Anteroposterio
r (AP) from
Bregma

Mediolateral
(ML) from
Midline

Dorsoventral
(DV) from
Skull

Source

Mouse
-0.2 mm to -0.6

mm
±1.0 mm

-2.0 mm to -2.5

mm
[7][8][9]

Rat -0.8 mm ±1.5 mm -4.6 mm [10]

Note: These coordinates are a general guide and may require optimization based on the

specific strain, age, and weight of the animal. It is recommended to perform a preliminary dye

injection (e.g., Trypan Blue) to confirm cannula placement.[11]
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Experimental Protocols
Protocol 1: Preparation of Peaqx for
Intracerebroventricular Injection

Reconstitution: Based on its solubility, Peaqx can be dissolved in sterile, artificial

cerebrospinal fluid (aCSF) or a small amount of DMSO and then further diluted in sterile

saline or aCSF.[2] It is recommended to prepare fresh solutions on the day of the

experiment.[4]

Vehicle Control: A vehicle-only solution (e.g., aCSF with the same final concentration of

DMSO as the Peaqx solution) should be prepared for control injections.

Dosage: The optimal ICV dose for Peaqx has not been established in the literature and must

be determined empirically by the researcher. A starting point could be to use a significantly

lower concentration than that used for systemic administration, followed by a dose-response

study to determine the desired biological effect.

Sterilization: The final Peaqx solution and the vehicle should be sterile-filtered through a 0.22

µm syringe filter before injection.

Protocol 2: Stereotaxic Intracerebroventricular Injection
Procedure
This protocol is adapted from standard stereotaxic surgery procedures.[12][13][14]

Animal Preparation and Anesthesia:

1. Weigh the animal to determine the correct dosage of anesthetic and analgesic.

2. Anesthetize the animal using an appropriate anesthetic (e.g., isoflurane or

ketamine/xylazine cocktail).[7][8] Confirm the depth of anesthesia by the absence of a

pedal withdrawal reflex.

3. Once anesthetized, place the animal in the stereotaxic frame.[14] Ensure the head is

securely fixed and level.
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4. Apply ophthalmic ointment to the eyes to prevent corneal drying.[12][13]

5. Shave the scalp and disinfect the surgical area with an antiseptic solution (e.g., povidone-

iodine followed by 70% ethanol).[12]

Surgical Procedure:

1. Make a midline incision in the scalp to expose the skull.

2. Use sterile cotton swabs to clean the skull surface and identify the bregma and lambda

landmarks.

3. Position the injection cannula or Hamilton syringe needle at the coordinates for bregma.

4. Move the manipulator arm to the predetermined AP and ML coordinates for the lateral

ventricle (see Table 2).

5. Drill a small burr hole through the skull at the marked location, being careful not to

damage the underlying dura mater.[9]

Intracerebroventricular Injection:

1. Slowly lower the injection needle/cannula to the predetermined DV coordinate.[12]

2. Infuse the Peaqx solution or vehicle at a slow and controlled rate (e.g., 0.5-1 µL/minute) to

prevent a rapid increase in intracranial pressure.[10] Total injection volumes are typically in

the range of 2-5 µL.[7][8][11]

3. After the injection is complete, leave the needle in place for an additional 1-5 minutes to

minimize backflow of the solution up the injection tract.[8][10][15]

4. Slowly retract the needle.

Post-Operative Care:

1. Suture the scalp incision.
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2. Administer a post-operative analgesic as recommended by your institution's veterinary

guidelines.

3. Place the animal in a clean, warm cage and monitor it until it has fully recovered from

anesthesia.[13] Provide easy access to food and water.

4. Monitor the animal for any signs of distress or complications in the days following the

surgery.

Mandatory Visualizations
Diagram 1: Experimental Workflow for ICV Injection of
Peaqx
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2962860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2962860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

